Cas no 1803713-23-6 (2-Cyano-6-ethylphenylpropanal)

• Product Name: 2-Cyano-6-ethylphenylpropanal
• CAS No: 1803713-23-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 4961460
• Update Time: 2025-05-19

2-Cyano-6-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-ethylphenylpropanal

• Inchi： 1S/C12H13NO/c1-3-10-5-4-6-11(7-13)12(10)9(2)8-14/h4-6,8-9H,3H2,1-2H3
• InChI Key： RZUDPHRJNOGUHL-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C(C#N)=CC=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 40.9

Additional information on 2-Cyano-6-ethylphenylpropanal

Professional Introduction to 2-Cyano-6-ethylphenylpropanal (CAS No. 1803713-23-6)

2-Cyano-6-ethylphenylpropanal, with the CAS number 1803713-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative exhibits a unique structural framework, featuring both a cyano group and an ethyl substituent on a phenyl ring, which contributes to its versatile reactivity and potential applications in drug development.

The compound’s molecular structure, characterized by a benzene ring substituted at the 2-position with a cyano group and at the 6-position with an ethyl group, makes it an intriguing candidate for further exploration. The presence of the aldehyde functional group (CHO) at the terminal position of the propanal chain enhances its utility as a synthetic intermediate in organic transformations. Such structural features are often leveraged in the design of novel bioactive molecules, where specific functional groups can modulate biological activity and pharmacokinetic properties.

In recent years, there has been a growing interest in developing novel heterocyclic compounds that incorporate aromatic rings with various substituents to enhance their therapeutic potential. The 2-cyano-6-ethylphenylpropanal molecule fits well within this paradigm, as it can serve as a precursor for constructing more complex scaffolds through condensation reactions, such as Schiff base formations or cyclizations. These transformations are pivotal in medicinal chemistry, enabling the synthesis of derivatives with tailored biological activities.

One of the most compelling aspects of 2-cyano-6-ethylphenylpropanal is its potential role in the synthesis of pharmacophores targeting various disease pathways. For instance, aldehyde-containing compounds are frequently employed in the development of protease inhibitors, which are critical in treating conditions like cancer and inflammation. The cyano group, in particular, can influence electronic properties and hydrogen bonding capabilities, making it a valuable moiety for fine-tuning molecular interactions with biological targets.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds to identify promising candidates for drug discovery. The structural features of 2-cyano-6-ethylphenylpropanal, including its aromaticity and functional diversity, make it an attractive scaffold for such high-throughput virtual screening campaigns. By leveraging machine learning algorithms and molecular docking studies, researchers can rapidly assess its binding affinity to potential drug targets, thereby accelerating the drug development pipeline.

The compound’s reactivity also positions it as a valuable building block in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. Techniques such as Suzuki-Miyaura or Buchwald-Hartwig couplings allow for the introduction of additional aryl or heteroaryl groups onto the benzene ring, expanding its structural diversity. These modifications can lead to novel analogs with enhanced pharmacological profiles, making 2-cyano-6-ethylphenylpropanal a versatile intermediate in medicinal chemistry.

In addition to its synthetic utility, 2-cyano-6-ethylphenylpropanal has shown promise in material science applications. Its ability to participate in polymerization reactions or serve as a monomer for specialty polymers underscores its broad applicability beyond traditional pharmaceuticals. The incorporation of cyano and aldehyde functionalities into polymer backbones can impart unique properties such as increased thermal stability or biodegradability, depending on the desired outcome.

The synthesis of 2-cyano-6-ethylphenylpropanal typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include Grignard additions followed by cyanation or Friedel-Crafts acylation reactions to introduce the ethyl substituent onto the phenyl ring. These methodologies highlight the compound’s accessibility and scalability for industrial applications where large quantities may be required for research or commercial purposes.

The growing emphasis on green chemistry principles has also influenced approaches to synthesizing compounds like 2-cyano-6-ethylphenylpropanal. Catalytic methods that minimize waste and energy consumption are increasingly favored over traditional stoichiometric approaches. For instance, transition metal-catalyzed reactions can provide efficient pathways to introduce cyano or ethyl groups with high selectivity and yield under mild conditions.

The pharmacological potential of derivatives derived from 2-cyano-6-ethylphenylpropanal continues to be explored through both experimental and computational studies. Researchers are particularly interested in their interactions with enzymes and receptors involved in metabolic disorders or neurodegenerative diseases. The ability to modify key functional groups allows for systematic optimization of potency, selectivity, and metabolic stability—crucial factors in drug candidate advancement.

In conclusion, 2-Cyano-6-ethylphenylpropanal (CAS No. 1803713-23-6) represents a multifaceted compound with significant implications across pharmaceutical chemistry and material science. Its unique structural attributes make it an excellent candidate for further development as a synthetic intermediate or lead compound for drug discovery programs targeting diverse therapeutic areas. As research methodologies continue to evolve toward more efficient and sustainable practices，the relevance of such versatile building blocks is expected to grow even further.